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Compound of Interest

Compound Name: Spg302

Cat. No.: B10860899

As the novel investigational drug Spg302 moves through clinical development, researchers
and scientists handling this compound must adhere to rigorous safety and disposal protocols.
[1][2][3] While a specific Safety Data Sheet (SDS) with detailed disposal instructions for
Spg302 is not publicly available, established principles of laboratory safety and chemical waste
management provide a clear framework for its proper handling and disposal. This guide offers
essential information to ensure the safe and compliant disposal of Spg302 in a laboratory
setting.

Chemical and Physical Properties of Spg302

Understanding the known properties of Spg302 is the first step in responsible handling and
disposal. The following table summarizes key data points for this compound.[4][5][6]

Property Value

Molecular Formula C21H25N0O5S

Molecular Weight 403.5 g/mol [4][6]
2-[2-[2-[2-[4-(1,3-benzothiazol-2-

IUPAC Name
yl)phenoxy]ethoxy]ethoxy]ethoxy]ethanol[4][6]

CAS Number 2274723-90-7[4]

Synonyms SPG-302, Phenylbenzothiazole-PEG4-OH[4]
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General Disposal Procedures for Spg302

In the absence of a specific SDS, a conservative approach to waste disposal is essential. The
following step-by-step procedure is based on standard practices for managing chemical waste
in a research environment.

1. Waste ldentification and Segregation:

« |dentify the Waste Stream: Determine if the Spg302 waste is in solid form (e.g., unused
compound, contaminated labware) or liquid form (e.g., dissolved in a solvent).

e Segregate at the Source: Do not mix Spg302 waste with other chemical waste streams
unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.
Keep it separate from biohazardous or radioactive waste.[7]

2. Waste Containment and Labeling:
o Use Appropriate Containers:

o Solid Waste: Collect in a designated, leak-proof container with a secure lid. Consider
double-bagging highly contaminated items.[7]

o Liquid Waste: Use a compatible, shatter-resistant container (e.g., a properly rated plastic
or coated glass bottle) with a screw-top cap. Ensure the container is appropriate for the
solvent used.

o Label Clearly: Affix a hazardous waste label to the container as soon as you begin
accumulating waste. The label should include:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "Spg302" or "2-[2-[2-[2-[4-(1,3-benzothiazol-2-
yl)phenoxy]ethoxy]ethoxy]ethoxy]ethanol”

[¢]

The approximate concentration and total quantity of Spg302.

[¢]

The solvent(s) used, if any.
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o The date accumulation started.
o The name of the principal investigator or lab contact.
3. Storage Prior to Disposal:

o Designated Storage Area: Store the sealed and labeled waste container in a designated
satellite accumulation area within the laboratory.

e Secondary Containment: Place the waste container in a secondary container (e.g., a
chemical-resistant tray or bin) to contain any potential leaks or spills.

o Ventilation: Ensure the storage area is well-ventilated.
4. Arranging for Disposal:

o Contact EHS: Once the waste container is full or you are ready to dispose of it, contact your
institution's EHS office to schedule a pickup.

e Provide Information: Be prepared to provide all the information from the waste label to the
EHS personnel.

» Follow Institutional Protocols: Adhere strictly to your institution's specific procedures for
waste pickup and documentation.

Important Considerations:

e Consult Your EHS Office: This procedure is a general guideline. Always consult with your
institution's EHS department for specific requirements and guidance.

e Do Not Dispose Down the Drain: Unless explicitly approved by your EHS office for a specific,
neutralized, and decontaminated liquid waste stream, do not dispose of chemical waste
down the sanitary sewer.[7]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,
safety glasses, and a lab coat, when handling Spg302 and its waste.
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Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the proper disposal route for
a research chemical like Spg302, particularly when a specific Safety Data Sheet is not readily

available.
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Caption: Workflow for the proper disposal of Spg302.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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